Cas no 2137025-46-6 (3-Pyridinemethanamine, 6-bromo-N-[(1S)-1-ethyl-2,2-dimethylpropyl]-)

• Product Name: 3-Pyridinemethanamine, 6-bromo-N-[(1S)-1-ethyl-2,2-dimethylpropyl]-
• CAS No: 2137025-46-6
• MF: C₁₃H₂₁BrN₂
• MW: 285.223242521286
• CID: 5277676
• Update Time: 2025-06-07

3-Pyridinemethanamine, 6-bromo-N-[(1S)-1-ethyl-2,2-dimethylpropyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine, 6-bromo-N-[(1S)-1-ethyl-2,2-dimethylpropyl]-

• Inchi： 1S/C13H21BrN2/c1-5-11(13(2,3)4)15-8-10-6-7-12(14)16-9-10/h6-7,9,11,15H,5,8H2,1-4H3/t11-/m0/s1
• InChI Key： LRJPOMQGTKWUCG-NSHDSACASA-N
• SMILES： C1=NC(Br)=CC=C1CN[C@@H](CC)C(C)(C)C

Additional information on 3-Pyridinemethanamine, 6-bromo-N-[(1S)-1-ethyl-2,2-dimethylpropyl]-

Introduction to 3-Pyridinemethanamine, 6-bromo-N-[(1S)-1-ethyl-2,2-dimethylpropyl] (CAS No. 2137025-46-6)

The compound 3-Pyridinemethanamine, 6-bromo-N-[(1S)-1-ethyl-2,2-dimethylpropyl] (CAS No. 2137025-46-6) represents a significant advancement in the field of pharmaceutical chemistry and drug discovery. This specialized molecule has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a pyridine core, combined with a brominated substituent and a chiral N-substituent, makes it a versatile scaffold for developing novel therapeutic agents.

Recent research in the area of heterocyclic compounds has highlighted the importance of pyridine derivatives in drug design. Pyridine moieties are frequently incorporated into bioactive molecules due to their ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The bromine atom at the 6-position of the pyridine ring further enhances the compound's reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures essential for drug development.

The N-substituent, specifically N-[(1S)-1-ethyl-2,2-dimethylpropyl], introduces steric and electronic properties that can modulate the compound's binding affinity to biological targets. Chiral centers are particularly important in drug design as they can lead to enantiomerically pure compounds with improved pharmacological profiles. The (1S) configuration of the chiral center ensures that the compound possesses specific stereochemical properties that may influence its biological activity. This aspect is critical in medicinal chemistry, where subtle differences in molecular conformation can significantly impact efficacy and selectivity.

Current studies have demonstrated that derivatives of 3-Pyridinemethanamine, 6-bromo-N-[(1S)-1-ethyl-2,2-dimethylpropyl] exhibit promising pharmacological activity across various therapeutic areas. For instance, preliminary investigations suggest that this compound may have utility in the development of kinase inhibitors, which are widely used in the treatment of cancers and inflammatory diseases. The bromine substituent provides a handle for further derivatization, enabling the creation of libraries of compounds that can be screened for inhibitory activity against specific kinases.

Additionally, the pyridine core and its associated functional groups make this compound a valuable intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel scaffolds for antimicrobial agents. The bromine atom at the 6-position allows for easy introduction of other pharmacophores through palladium-catalyzed cross-coupling reactions, which are commonly employed in modern drug synthesis. This flexibility is particularly advantageous when designing molecules with multiple targets or when optimizing existing drug candidates.

The chiral N-substituent also plays a crucial role in modulating metabolic stability and pharmacokinetic properties. In drug development, it is essential to ensure that a compound not only interacts effectively with its target but also maintains stability within the body. The specific stereochemistry of 3-Pyridinemethanamine, 6-bromo-N-[(1S)-1-ethyl-2,2-dimethylpropyl] contributes to its metabolic profile, potentially leading to improved bioavailability and reduced side effects compared to racemic or non-chiral analogs.

In conclusion, 3-Pyridinemethanamine, 6-bromo-N-[(1S)-1-ethyl-2,2-dimethylpropyl] (CAS No. 2137025-46-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features—combining a pyridine core with a brominated substituent and a chiral N-substituent—make it an attractive scaffold for designing novel therapeutic agents. Ongoing research continues to explore its applications in kinase inhibition, antimicrobial therapy, and other areas where precise molecular control is essential. As our understanding of molecular interactions advances, compounds like this will undoubtedly play a crucial role in shaping the future of drug discovery.